Cas no 1804071-75-7 (1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one)
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one
-
- Inchi: 1S/C11H12BrClO2/c1-2-15-11-4-3-9(13)5-8(11)6-10(14)7-12/h3-5H,2,6-7H2,1H3
- InChI Key: OXRYQINWRLEWMH-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=C(C=CC=1OCC)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013591-250mg |
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one |
1804071-75-7 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013013591-500mg |
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one |
1804071-75-7 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013013591-1g |
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one |
1804071-75-7 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one
Professional Introduction to Compound with CAS No. 1804071-75-7 and Product Name: 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one
The compound with the CAS number 1804071-75-7 and the product name 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both bromine and chlorine substituents, along with the ethoxy group, contributes to its versatility as a synthetic intermediate and a key building block in the development of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic profiles. The structure of 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one aligns well with this trend, as it incorporates aromatic rings that are commonly found in bioactive molecules. Specifically, the chloro-substituted phenyl ring and the brominated propanone moiety provide a scaffold that is conducive to further functionalization, enabling researchers to tailor its properties for specific biological targets.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The bromine atom, for instance, serves as an excellent leaving group in various organic transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in medicinal chemistry to construct biaryl structures. Similarly, the ethoxy group attached to the phenyl ring can be modified through oxidation or deprotection strategies, offering additional pathways for derivatization. These features make 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one an invaluable asset for chemists working on drug development pipelines.
Recent studies have highlighted the importance of structural diversity in medicinal chemistry, emphasizing that subtle modifications can significantly impact a molecule's biological activity. The compound's unique combination of substituents has been investigated for its potential in modulating various biological pathways. For instance, derivatives of this molecule have shown promise in inhibiting enzymes associated with inflammatory responses and metabolic disorders. The chloro and bromo substituents are particularly noteworthy, as they have been shown to enhance binding affinity to certain protein targets by improving hydrophobic interactions.
The ethoxy group also plays a critical role in determining the compound's solubility and metabolic stability. In drug design, achieving an optimal balance between potency and pharmacokinetic properties is essential for therapeutic success. Preliminary computational studies suggest that 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one exhibits favorable physicochemical properties, including adequate lipophilicity and metabolic stability, making it a promising candidate for further development into a lead compound.
Moreover, the compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging advanced synthetic methodologies to streamline drug discovery processes. The ability to efficiently synthesize 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one using scalable synthetic routes has made it a preferred choice for several collaborative projects aimed at developing novel therapeutics. Its versatility as a building block has enabled chemists to explore diverse chemical space without compromising on synthetic efficiency.
In conclusion, 1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one (CAS No. 1804071-75-7) stands out as a pivotal compound in modern pharmaceutical research. Its unique structural features and synthetic utility position it as a cornerstone in the development of next-generation drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.
1804071-75-7 (1-Bromo-3-(5-chloro-2-ethoxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)